3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)propanamide

• IUPAC Name: 3-(2,4-dioxopyrimidin-1-yl)-N-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C17H16N8O4/c1-10-19-16(29-23-10)11-2-7-25-12(8-11)21-22-13(25)9-18-14(26)3-5-24-6-4-15(27)20-17(24)28/h2,4,6-8H,3,5,9H2,1H3,(H,18,26)(H,20,27,28)
• InChI Key: XAGIWTFLTXLKSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CNC(=O)CCN4C=CC(=O)NC4=O
• Molecular Formula: C17H16N8O4
• Molecular Weight: 396.4 g/mol
• CAS No.: 2034530-39-5

Description

3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-((7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C17H16N8O4 and its molecular weight is 396.367. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Research has focused on synthesizing and characterizing various heterocyclic derivatives, including those with 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings, to explore their potential applications (El‐Sayed et al., 2008).

Biological Assessment

• Efforts have been made to synthesize novel [1,2,4]triazolo[4,3-a]pyridine-3-yl acetamides with an 1,2,4-oxadiazol cycle and assess their biological properties, reflecting the increasing interest in these compounds due to their diverse biological activities (Karpina et al., 2019).

Antimicrobial Evaluation

• Research has also been conducted to synthesize new series of [1,2,4]triazolo[4,3-a]pyrimidines and evaluate their antimicrobial activities, indicating the potential of these compounds in medicinal chemistry (Gomha et al., 2018).

Structural Studies

• Detailed structural elucidation, including spectroscopic characterization and crystal structure analysis, has been carried out for pyrimidine derivatives containing the 1,2,4-triazolo[1,5-a]pyrimidine ring. Such studies aid in understanding the molecular properties and potential applications of these compounds (Lahmidi et al., 2019).

Mechanism and Isomerization Studies

• Investigations into the mechanisms and isomerization processes of pyrazolo[3,4-d][1,2,4]triazolo[4,3-a]pyrimidinones have been conducted, providing insights into the chemical properties and potential synthetic pathways of these compounds (Vas’kevich et al., 2010).

Potential Antihypertensive Agents

• Some derivatives have been explored for their potential as antihypertensive agents, indicating the therapeutic applications of these compounds in the medical field (Ali et al., 2011).

Anticancer Activity

• The synthesis of novel compounds and their evaluation as potential anticancer agents highlight the significant role these derivatives can play in developing new cancer treatments (Abdelhamid et al., 2016).